4-ethoxy-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H22N4O3S2/c1-3-28-18-7-9-19(10-8-18)30(26,27)22-12-11-17-14-29-21-23-20(24-25(17)21)16-6-4-5-15(2)13-16/h4-10,13-14,22H,3,11-12H2,1-2H3
• InChI Key: RBSKPVFWMXZGJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC(=C4)C
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol
• CAS No.: 895438-51-4

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases. Thiazoles are also important heterocyclics exhibiting a wide range of biological activities.

Synthesis Analysis

1,2,4-Triazoles can be synthesized effectively using various methods. Similarly, compounds containing the thiazole ring with variable substituents have been synthesized as target structures.

Molecular Structure Analysis

1,2,4-Triazoles have unique structure and properties and operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively.

Chemical Reactions Analysis

The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity. Thiazoles, on the other hand, have been shown to induce biological effects through various targets.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structures and substituents.

Scientific Research Applications

UV Protection and Antimicrobial Applications

A study by Mohamed et al. (2020) focused on the design and utilization of compounds structurally related to 4-ethoxy-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide for the dyeing of cotton fabrics. These compounds were reported to enhance the fabric's UV protection and antibacterial properties, demonstrating the potential of such chemicals in textile manufacturing to produce materials with functional benefits beyond aesthetics. The dyed-finished fabric samples displayed excellent fastness and effective properties like UV protection and antimicrobial features. Furthermore, the treated fabrics were characterized and compared with untreated samples using SEM and EDX analysis (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Mechanism of Action

Target of Action

Compounds with similar thiazolo[3,2-b][1,2,4]triazole scaffolds have shown diverse biological activity . They have demonstrated anticancer, antimicrobial, analgesic, antioxidant, anti-inflammatory, bronchodilatory, anticonvulsant, fungicide, and G-quadruplex stabilizing activity .

Mode of Action

1,2,4-triazoles, a core structure in this compound, operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .

Biochemical Pathways

Compounds with similar structures have been found to interact with various biochemical pathways due to their diverse biological activity .

Result of Action

Compounds with similar structures have shown diverse biological activity, suggesting that they may have multiple effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely and would depend on their specific structures and applications.